Cas no 2034307-63-4 (4-(1H-imidazole-4-carbonyl)-7-(thiophen-2-yl)-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 4-(1H-imidazole-4-carbonyl)-7-(thiophen-2-yl)-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2034307-63-4
• MF: C₁₃H₁₅N₃O₃S₂
• MW: 325.406500101089
• CID: 6034204
• PubChem ID: 121021486
• Update Time: 2025-05-21

4-(1H-imidazole-4-carbonyl)-7-(thiophen-2-yl)-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1H-imidazole-4-carbonyl)-7-(thiophen-2-yl)-1lambda6,4-thiazepane-1,1-dione
• (1,1-dioxo-7-thiophen-2-yl-1,4-thiazepan-4-yl)-(1H-imidazol-5-yl)methanone
• AKOS026697586
• F6557-0389
• (1,1-dioxido-7-(thiophen-2-yl)-1,4-thiazepan-4-yl)(1H-imidazol-4-yl)methanone
• 2034307-63-4

• Inchi： 1S/C13H15N3O3S2/c17-13(10-8-14-9-15-10)16-4-3-12(11-2-1-6-20-11)21(18,19)7-5-16/h1-2,6,8-9,12H,3-5,7H2,(H,14,15)
• InChI Key： YWUMEJCKUUNJGL-UHFFFAOYSA-N
• SMILES： S1(CCN(C(C2=CN=CN2)=O)CCC1C1=CC=CS1)(=O)=O

Computed Properties

• Exact Mass: 325.05548370g/mol
• Monoisotopic Mass: 325.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 120Ų

Additional information on 4-(1H-imidazole-4-carbonyl)-7-(thiophen-2-yl)-1lambda6,4-thiazepane-1,1-dione

Introduction to 4-(1H-imidazole-4-carbonyl)-7-(thiophen-2-yl)-1lambda6,4-thiazepane-1,1-dione (CAS No. 2034307-63-4)

4-(1H-imidazole-4-carbonyl)-7-(thiophen-2-yl)-1lambda6,4-thiazepane-1,1-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. This compound belongs to the thiazepane class, which is known for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both imidazole and thiophene moieties in its structure further enhances its pharmacological relevance by contributing to its binding affinity and metabolic stability.

The CAS No. 2034307-63-4 provides a unique identifier for this compound, facilitating its recognition in scientific literature, patents, and regulatory databases. The synthesis of this molecule involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the intricate thiazepane core, while protecting group strategies are utilized to safeguard reactive sites during the synthetic process.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The thiazepane scaffold, characterized by a sulfur-containing ring fused with a six-membered carbon ring, has been extensively studied for its ability to modulate biological pathways. In particular, derivatives of thiazepane have shown promise in inhibiting enzymes involved in cancer progression and inflammation. The incorporation of an imidazole ring into the thiazepane structure not only enhances the molecule's solubility but also improves its interaction with biological targets.

The thiophene moiety in 4-(1H-imidazole-4-carbonyl)-7-(thiophen-2-yl)-1lambda6,4-thiazepane-1,1-dione adds another layer of complexity and functionality. Thiophenes are well-known for their role in pharmaceuticals due to their ability to form stable aromatic systems and their interactions with metal ions. This compound's dual heterocyclic nature makes it a promising candidate for further investigation in drug development.

One of the most compelling aspects of this compound is its potential application in oncology research. Thiazepane derivatives have been reported to exhibit inhibitory effects on kinases and other enzymes that are overexpressed in cancer cells. The imidazole carboxyl group (–CO–) in the molecule's name suggests a possible role as a pharmacophore, facilitating hydrogen bonding interactions with biological targets. Additionally, the presence of a carbonyl group may contribute to the molecule's reactivity, enabling further derivatization and optimization.

Current studies are exploring the pharmacokinetic properties of this compound to determine its bioavailability and metabolic pathways. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, are being employed to predict how 4-(1H-imidazole-4-carbonyl)-7-(thiophen-2-yl)-1lambda6,4-thiazepane-1,1-dione interacts with target proteins. These computational approaches help researchers identify potential binding sites and optimize the molecule's structure for improved efficacy.

The synthesis and characterization of this compound have also provided insights into new synthetic methodologies that could be applied to other complex heterocyclic systems. For instance, the use of transition metal catalysts in constructing the thiazepane ring has opened up possibilities for designing novel derivatives with tailored biological activities. Such advancements are crucial for accelerating drug discovery efforts and addressing unmet medical needs.

In conclusion,4-(1H-imidazole-4-carbonyl)-7-(thiophen-2-yl)-1lambda6,4-thiazepane-1,1-dione represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As scientists continue to explore new synthetic strategies and pharmacological targets,CAS No. 2034307-63-4 will serve as a key reference for researchers studying this promising compound.